Cas no 1338722-54-5 (4-(Cyclohexylideneamino)-3-fluorophenol)

• Product Name: 4-(Cyclohexylideneamino)-3-fluorophenol
• CAS No: 1338722-54-5
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 2157044
• PubChem ID: 118703526
• Update Time: 2025-06-08

4-(Cyclohexylideneamino)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(cyclohexylideneamino)-3-fluoro-
• 4-(cyclohexylideneamino)-3-fluorophenol
• Phenol,4-(cyclohexylideneaMino)-3-fluoro-
• AKOS037650746
• CS-15257
• CS-0010900
• C13215
• 1338722-54-5
• 4-(Cyclohexylideneamino)-3-fluorophenol

• Inchi： 1S/C12H14FNO/c13-11-8-10(15)6-7-12(11)14-9-4-2-1-3-5-9/h6-8,15H,1-5H2
• InChI Key： PWWRQHCPDHQAPK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1/N=C1\CCCCC\1)O

Computed Properties

• Exact Mass: 207.105942232g/mol
• Monoisotopic Mass: 207.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6
• XLogP3: 2.5

Additional information on 4-(Cyclohexylideneamino)-3-fluorophenol

Recent Advances in the Study of 4-(Cyclohexylideneamino)-3-fluorophenol (CAS: 1338722-54-5)

4-(Cyclohexylideneamino)-3-fluorophenol (CAS: 1338722-54-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylideneamino and fluorophenol moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a focal point for drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 4-(Cyclohexylideneamino)-3-fluorophenol, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a palladium-catalyzed cross-coupling reaction, which not only enhanced the efficiency of the synthesis but also reduced the formation of by-products. This advancement is critical for scaling up production for preclinical and clinical studies.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of protein kinases involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 4-(Cyclohexylideneamino)-3-fluorophenol exhibits selective inhibition of specific kinase targets, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and psoriasis. The study also provided insights into the structure-activity relationship (SAR) of the compound, paving the way for further structural modifications to enhance its efficacy and selectivity.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 4-(Cyclohexylideneamino)-3-fluorophenol as a key intermediate in the synthesis of novel anticancer agents. The patent highlights the compound's role in forming stable complexes with metal ions, which are then utilized in targeted drug delivery systems. This innovative approach leverages the compound's chemical properties to improve the bioavailability and therapeutic index of anticancer drugs.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and toxicological profile of 4-(Cyclohexylideneamino)-3-fluorophenol. Ongoing research aims to address these gaps through comprehensive in vitro and in vivo studies. Preliminary data from animal models indicate favorable absorption and distribution profiles, but further investigation is needed to assess long-term safety and potential side effects.

In conclusion, 4-(Cyclohexylideneamino)-3-fluorophenol (CAS: 1338722-54-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from anti-inflammatory therapies to anticancer drug development, driven by its unique chemical structure and functional properties. Continued research and collaboration across academic and industrial sectors will be essential to unlock its full therapeutic potential and bring it closer to clinical application.